2-(4-chloro-3-methylphenoxy)-N-(4-methoxybenzyl)-N-(pyridin-2-yl)propanamide

• Molecular Formula: C23H23ClN2O3
• Molecular Weight: 410.9 g/mol
• IUPAC Name: 2-(4-chloro-3-methylphenoxy)-N-[(4-methoxyphenyl)methyl]-N-pyridin-2-ylpropanamide
• InChI: InChI=1S/C23H23ClN2O3/c1-16-14-20(11-12-21(16)24)29-17(2)23(27)26(22-6-4-5-13-25-22)15-18-7-9-19(28-3)10-8-18/h4-14,17H,15H2,1-3H3
• InChI Key: WOTSVRANKIPAPP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OC(C)C(=O)N(CC2=CC=C(C=C2)OC)C3=CC=CC=N3)Cl

Description

2-(4-CHLORO-3-METHYLPHENOXY)-N-[(4-METHOXYPHENYL)METHYL]-N-(PYRIDIN-2-YL)PROPANAMIDE is a synthetic organic compound with potential applications in various fields such as chemistry, biology, and medicine. This compound is characterized by its complex structure, which includes a chlorinated phenoxy group, a methoxyphenyl group, and a pyridinyl group.

Preparation Methods

The synthesis of 2-(4-CHLORO-3-METHYLPHENOXY)-N-[(4-METHOXYPHENYL)METHYL]-N-(PYRIDIN-2-YL)PROPANAMIDE involves multiple steps, including the formation of intermediate compounds. The synthetic route typically starts with the preparation of the chlorinated phenoxy compound, followed by the introduction of the methoxyphenyl and pyridinyl groups through various chemical reactions. Industrial production methods may involve the use of catalysts and optimized reaction conditions to increase yield and purity.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form various oxidized derivatives.

Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

2-(4-CHLORO-3-METHYLPHENOXY)-N-[(4-METHOXYPHENYL)METHYL]-N-(PYRIDIN-2-YL)PROPANAMIDE has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(4-CHLORO-3-METHYLPHENOXY)-N-[(4-METHOXYPHENYL)METHYL]-N-(PYRIDIN-2-YL)PROPANAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Compared to other similar compounds, 2-(4-CHLORO-3-METHYLPHENOXY)-N-[(4-METHOXYPHENYL)METHYL]-N-(PYRIDIN-2-YL)PROPANAMIDE is unique due to its specific structural features and functional groups. Similar compounds include:

• 2-(4-CHLORO-3-METHYLPHENOXY)-N-[(4-METHOXYPHENYL)METHYL]-N-(PYRIDIN-2-YL)BUTANAMIDE
• 2-(4-CHLORO-3-METHYLPHENOXY)-N-[(4-METHOXYPHENYL)METHYL]-N-(PYRIDIN-2-YL)PENTANAMIDE These compounds share similar core structures but differ in the length of the carbon chain or the presence of additional functional groups, which can influence their chemical and biological properties.